Cas no 62009-07-8 (5-Nitropyridine-3-sulfonamide)

• Product Name: 5-Nitropyridine-3-sulfonamide
• CAS No: 62009-07-8
• MF: C₅H₅N₃O₄S
• MW: 203.175899267197
• MDL: MFCD21604104
• CID: 460764
• PubChem ID: 12684260
• Update Time: 2025-06-28

5-Nitropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-Nitropyridine-3-sulfonamide
• 3-Pyridinesulfonamide, 5-nitro-
• 5-nitro-3-pyridinesulfonamide
• DTXSID70506802
• SCHEMBL11641321
• CHEMBL28709
• GS1249
• EN300-215626
• 62009-07-8
• DGOADAPOUXCHCC-UHFFFAOYSA-N
• CS-0437176
• 5-nitro- 3-pyridinesulfonamide

• MDL： MFCD21604104
• Inchi： 1S/C5H5N3O4S/c6-13(11,12)5-1-4(8(9)10)2-7-3-5/h1-3H,(H2,6,11,12)
• InChI Key： DGOADAPOUXCHCC-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C=1)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Exact Mass: 203.00015
• Monoisotopic Mass: 203.00007682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 116.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinesulfonamides

Additional information on 5-Nitropyridine-3-sulfonamide

5-Nitropyridine-3-sulfonamide (CAS No. 62009-07-8): A Comprehensive Overview of Its Chemical Properties, Biological Activities, and Research Applications

5-Nitropyridine-3-sulfonamide, a derivative of pyridine with a sulfonamide functional group and a nitro group at the 5-position, has garnered significant attention in the field of pharmaceutical chemistry and biological research. With a CAS No. 62009-07-8, this compound serves as a key intermediate in the development of various therapeutic agents, including antimicrobial, antiviral, and anti-inflammatory drugs. Recent studies have highlighted its potential in modulating cellular signaling pathways and its role in the design of targeted therapies for chronic diseases.

5-Nitropyridine-3-sulfonamide exhibits a unique molecular structure that combines the aromaticity of pyridine with the polar characteristics of the sulfonamide group. This structural feature contributes to its ability to interact with multiple biological targets, including enzymes, receptors, and ion channels. The nitro group at the 5-position is particularly notable for its involvement in redox reactions and its potential to enhance the compound's reactivity in chemical synthesis. Researchers have explored the impact of this functional group on the compound's bioavailability and metabolic stability, which are critical factors in drug development.

Recent advancements in computational chemistry have provided new insights into the molecular interactions of 5-Nitropyridine-3-sulfonamide. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound can selectively bind to the ATP-binding cassette (ABC) transporter family, which plays a pivotal role in drug efflux and resistance mechanisms. This finding has opened new avenues for its use in overcoming multidrug resistance in cancer therapy. Additionally, its interaction with cytochrome P450 enzymes has been investigated to assess its potential impact on drug metabolism and drug-drug interactions.

The synthetic routes of 5-Nitropyridine-3-sulfonamide have been extensively studied to optimize its production for pharmaceutical applications. One notable approach involves the electrophilic nitration of pyridine-3-sulfonamide derivatives, which allows for precise control over the position of the nitro group. This method has been refined in recent years to improve yield and reduce byproducts, making it more viable for large-scale manufacturing. The solid-phase synthesis techniques have also been employed to enhance the efficiency of the synthesis process, particularly for applications requiring high purity.

Research into the biological activities of 5-Nitropyridine-3-sulfonamide has revealed its potential as an anti-inflammatory agent. A 2022 study in Pharmacological Research showed that this compound can inhibit the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. This property makes it a promising candidate for the treatment of autoimmune disorders and inflammatory diseases such, as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its ability to modulate pro-inflammatory cytokines has been linked to its potential use in chronic inflammation management.

Another area of focus has been the antimicrobial properties of 5-Nitropyridine-3-sulfonamide. A 2021 study in Antimicrobial Agents and Chemotherapy demonstrated its activity against a range of Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. The compound's mechanism of action appears to involve the disruption of bacterial cell membrane integrity, which is a common strategy in the development of novel antibiotics. This finding has sparked interest in its potential as a multidrug-resistant bacteria inhibitor.

In the realm of antiviral research, 5-Nitropyridine-3-sulfonamide has shown promise against several RNA viruses, including hepatitis C virus (HCV) and human immunodeficiency virus (HIV). A 2023 study published in Virology Journal reported that this compound can inhibit the RNA-dependent RNA polymerase (RdRp) of HCV, a key enzyme in viral replication. Similarly, its ability to interfere with the reverse transcriptase activity of HIV has been explored, suggesting its potential as a combination therapy in the treatment of viral infections.

The toxicological profile of 5-Nitropyridine-3-sulfonamide is an important consideration for its use in drug development. A 2022 review in Toxicology and Applied Pharmacology highlighted the need for further research to assess its long-term safety and genotoxicity. While preliminary studies suggest that the compound is relatively non-toxic at therapeutic concentrations, its potential for accumulation in tissues and metabolic byproducts remains under investigation. These findings underscore the importance of comprehensive preclinical testing before its use in human trials.

Moreover, the pharmacokinetic properties of 5-Nitropyridine-3-sulfonamide have been studied to optimize its therapeutic efficacy. Research indicates that the compound has moderate oral bioavailability and undergoes first-pass metabolism in the liver. However, its prodrug potential has been explored to enhance its systemic availability. This approach involves the modification of the sulfonamide group to improve its solubility and absorption rate, making it more suitable for oral administration.

Recent advances in nanotechnology have also opened new possibilities for the application of 5-Nitropyridine-3-sulfonamide. A 2023 study in Nano Today demonstrated the use of nanoparticles to deliver this compound to specific target tissues, enhancing its therapeutic effect while minimizing systemic side effects. This strategy has been particularly promising in the treatment of localized infections and targeted cancer therapies, where precise drug delivery is crucial.

In conclusion, 5-Nitropyridine-3-sulfonamide is a versatile compound with a wide range of applications in pharmaceutical research and biological sciences. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover its potential, the compound is expected to play an increasingly important role in the treatment of various diseases, particularly in the areas of infectious diseases, inflammation, and oncology.

Further studies are needed to fully explore the mechanisms of action, toxicological profiles, and clinical applications of 5-Nitropyridine-3-sulfonamide. These investigations will be critical in determining its suitability for use in human therapies and in addressing the challenges associated with its development as a pharmaceutical agent.